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Professionals

This document provides a detailed protocol for acquiring high-quality astronomical images

using low-noise Complementary Metal-Oxide-Semiconductor (CMOS) cameras. The following

sections will cover sensor characteristics, a comprehensive imaging workflow from calibration

to final image acquisition, and advanced imaging techniques.

Introduction to Low-Noise CMOS Cameras in
Astronomical Imaging
Historically, Charge-Coupled Devices (CCDs) were the sensor of choice for astronomical

imaging due to their high sensitivity and low noise.[1][2] However, recent advancements in

CMOS technology have led to sensors with performance comparable or even superior to CCDs

in several key areas.[1][3] Modern CMOS sensors offer significant advantages, including lower

read noise, higher quantum efficiency, wider dynamic range, and faster readout speeds,

making them increasingly popular for both amateur and professional astronomy.[3][4][5][6]

The primary advantage of modern CMOS cameras is their significantly lower read noise, which

allows for the stacking of many short exposures to achieve a high signal-to-noise ratio (SNR)

without significant degradation of image quality.[4][7] This is a departure from the traditional

approach with CCDs, which often required single long exposures to overcome higher read

noise.[4]
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CMOS Sensor Characteristics and Performance
Metrics
The quality of astronomical images is fundamentally dependent on the characteristics of the

camera's sensor. Understanding these metrics is crucial for optimizing image acquisition

protocols.

Table 1: Key Performance Metrics of Low-Noise CMOS Sensors
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Metric Description
Typical Values for
Modern CMOS

Impact on Imaging

Read Noise

Noise introduced by

the camera's

electronics during the

conversion of charge

to a digital signal.[8]

< 1 e- to 3 e-[5][9][10]

Lower read noise is

critical for imaging

faint objects and

enables the use of

shorter exposures

("lucky imaging").[4]

[11]

Dark Current

Signal generated by

thermal energy within

the sensor,

independent of light. It

is highly dependent on

sensor temperature.

[12]

< 0.1 e-/pixel/s at

-10°C to -25°C[5][13]

Cooling the sensor

significantly reduces

dark current, which is

essential for long

exposures.

Quantum Efficiency

(QE)

The percentage of

incoming photons that

are converted into

electrons.

> 80-90% (peak)[5]

[13][14]

Higher QE allows for

the detection of fainter

signals in shorter

exposure times.

Dynamic Range

The ratio between the

brightest and faintest

signals the sensor can

capture in a single

exposure.[15]

12-bit to 16-bit (85-95

dB)[9][16][17]

A high dynamic range

is crucial for imaging

scenes with both

bright stars and faint

nebulosity.[6][15]

Full Well Capacity

The maximum number

of electrons a pixel

can hold before

becoming saturated.

15,000 e- to over

100,000 e-[10]

A larger full well

capacity contributes to

a higher dynamic

range.

Experimental Protocols for Image Calibration
Calibration is a critical step to remove sensor-specific artifacts and imperfections in the optical

train, ensuring the scientific integrity of the acquired data.[18][19] The primary types of
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calibration frames are bias, dark, and flat frames.

Bias Frames
Bias frames capture the read noise of the sensor.[20] This is the baseline signal present in

every image, independent of exposure time.

Protocol for Acquiring Bias Frames:

Securely cover the telescope or camera lens to ensure no light reaches the sensor.

Set the camera to its shortest possible exposure time.

The gain and offset settings should match those intended for the light frames.

Acquire a series of 50-100 bias frames.

These individual frames will be averaged to create a "master bias."

Dark Frames
Dark frames are used to subtract the thermal noise (dark current) and amp glow that

accumulates during an exposure.[12][21]

Protocol for Acquiring Dark Frames:

Ensure the telescope or camera lens is completely covered.

The exposure time, gain, offset, and sensor temperature must exactly match the settings that

will be used for the light frames.[21][22]

Acquire 20-50 dark frames.

These frames will be averaged to create a "master dark." It is crucial to create a library of

master darks for different exposure times and temperature settings.[22]

Flat Frames

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://skyandtelescope.org/astronomy-blogs/imaging-foundations-richard-wright/dark-frames-and-bias-frames-demystified/
https://practicalastrophotography.com/a-brief-guide-to-calibration-frames/
https://telescope.live/blog/understanding-calibration-frames
https://telescope.live/blog/understanding-calibration-frames
https://asgastronomy.com/tutorial-articles/creating-calibration-files-explained/
https://asgastronomy.com/tutorial-articles/creating-calibration-files-explained/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flat frames correct for variations in the illumination of the sensor caused by vignetting in the

optical system and dust particles on the sensor or filters.[12][23]

Protocol for Acquiring Flat Frames:

Use a uniformly illuminated light source. This can be a dedicated flat field panel or the

twilight sky.

The telescope should be focused and pointing at the light source.

The camera's gain and offset should match the light frames.

Adjust the exposure time so that the histogram peak is around 1/2 to 2/3 of the full dynamic

range.[12]

Acquire 20-30 flat frames for each filter used.

These will be averaged to create a "master flat."

Dark Flat Frames (for CMOS)
For CMOS sensors, especially with longer flat field exposures (e.g., for narrowband filters), it is

recommended to take dark frames with the same exposure time as the flat frames.[19][21]

These "dark flats" are used to calibrate the flat frames themselves.

Protocol for Acquiring Dark Flat Frames:

Cover the telescope or camera lens.

Set the exposure time, gain, and temperature to match the flat frames.

Acquire 20-30 dark flat frames.

Image Acquisition Workflow
A systematic workflow is essential for efficient and successful astronomical imaging.
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Astronomical Imaging Workflow with CMOS Cameras

Preparation

Calibration Frame Acquisition

Light Frame Acquisition

Image Processing

1. Setup & Cool Camera

2. Focus Telescope

3. Acquire Bias Frames

4. Acquire Dark Frames

5. Acquire Flat Frames

6. Acquire Dark Flat Frames

7. Set Camera Gain & Exposure

8. Acquire Light Frames (Science Images)

9. Calibrate Light Frames

10. Align & Stack Images

11. Post-processing

Click to download full resolution via product page

Caption: Overall astronomical imaging workflow.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b073817?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Camera Settings for Deep-Sky Imaging
Gain: The gain setting on a CMOS camera amplifies the signal from the sensor. Higher gain

can reduce read noise but at the expense of dynamic range.[24] For many CMOS cameras,

there is an optimal "unity gain" setting where one electron corresponds to one ADU (Analog-

to-Digital Unit). Experimentation is often needed to find the best gain for a particular camera

and sky condition, but a common range is between 150 and 450.[16]

Offset: The offset adds a small pedestal to the baseline signal to prevent the clipping of zero

values in the data.[25] It should be set high enough that the background of a bias frame is

not at zero.

Exposure Time: With low-read-noise CMOS cameras, it is often advantageous to take many

shorter exposures rather than a few long ones.[7] A good starting point for a typical deep-sky

object with a mid-range telescope (e.g., 80mm f/6) is 60-120 seconds per exposure.[16]

Bit Depth: Always set the camera to the highest available bit depth (e.g., 14-bit or 16-bit) in

RAW or FITS format to maximize the dynamic range and preserve the finest details in the

image data.[16]

Cooling: If the camera has a cooling system, it should be activated and allowed to stabilize at

a set temperature, typically around -15°C to -25°C, to minimize dark current.[5][16]

Data Reduction and Processing
The process of applying calibration frames to the science images is known as data reduction.
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Data Reduction Pipeline
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Caption: Data reduction and calibration workflow.

The basic formula for calibrating a light frame is:

Calibrated Light = (Light Frame - Master Dark) / Master Flat[19]

Specialized astrophotography software such as PixInsight or DeepSkyStacker can automate

this process.[16]

Advanced Imaging Techniques
Lucky Imaging
Lucky imaging is a technique that takes advantage of the fast readout speeds of CMOS

cameras to capture a large number of very short exposures.[11] By selecting and stacking only
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the sharpest frames that were captured during moments of good atmospheric seeing, it is

possible to achieve higher resolution images than with traditional long exposures.[11][26] This

technique is particularly effective for planetary and lunar imaging but is also being applied to

deep-sky objects.[11]

High Dynamic Range (HDR) Imaging
For scenes with an extremely high dynamic range, such as bright nebulae with faint outer

regions, a single exposure time may not be sufficient to capture all the detail without saturating

the bright areas or losing the faint ones. HDR techniques involve taking multiple sets of

exposures at different lengths and then computationally combining them to create a final image

with a much larger dynamic range.

Conclusion
Low-noise CMOS cameras have revolutionized astronomical imaging by providing a powerful

and versatile alternative to traditional CCDs. By following a rigorous protocol of sensor

characterization, image calibration, and optimized acquisition settings, researchers and

scientists can leverage the full potential of these sensors to capture stunning and scientifically

valuable images of the cosmos. The ability to stack many short exposures with minimal noise

penalty opens up new possibilities for high-resolution and high-dynamic-range imaging.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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